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Compound of Interest

Compound Name: 4-Chloro-6-hydrazinopyrimidine

Cat. No.: B184063 Get Quote

Technical Data Sheet: 4-Chloro-6-
hydrazinopyrimidine
Audience: Researchers, scientists, and drug development professionals.

This document provides the fundamental chemical properties of 4-Chloro-6-
hydrazinopyrimidine, a heterocyclic organic compound. Its structure, featuring a pyrimidine

ring with chloro and hydrazine substituents, makes it a versatile intermediate in the synthesis of

more complex molecules, particularly in the fields of pharmaceuticals and agrochemicals.

Core Chemical Properties
The essential molecular data for 4-Chloro-6-hydrazinopyrimidine is summarized below. This

information is critical for stoichiometric calculations in chemical reactions, analytical

characterization, and quality control processes.
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Property Value Reference

Molecular Formula C₄H₅ClN₄ [1][2][3][4][5]

Molecular Weight 144.56 g/mol [1][2][3]

Synonyms

(6-chloropyrimidin-4-

yl)hydrazine, 4-Chloro-6-

hydrazinylpyrimidine

[1][2]

CAS Number 5767-35-1 [1][2][3]

Context and Applications
4-Chloro-6-hydrazinopyrimidine serves as a key building block in organic synthesis. The

hydrazine group (-NHNH₂) is reactive and can participate in various reactions, such as

condensations, to form larger, more complex molecular structures. The chlorine atom at the 4-

position of the pyrimidine ring is also a reactive site, susceptible to nucleophilic substitution,

further enhancing its utility as a synthetic intermediate.

Note: The requested detailed experimental protocols and logical diagrams are not applicable to

the presentation of fundamental, constant data like molecular weight and formula. These

properties are calculated based on atomic masses and are not determined through a workflow

or experimental protocol in this context. There are no signaling pathways associated with the

compound's basic chemical identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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